Cas no 916736-76-0 (benzyl 3-hydroxycyclopentanecarboxylate)

Benzyl 3-hydroxycyclopentanecarboxylate is a cyclic ester compound featuring both hydroxyl and carboxylate functional groups, making it a versatile intermediate in organic synthesis. Its structure allows for further derivatization, particularly in pharmaceutical and fine chemical applications. The benzyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions, while the hydroxyl group provides a reactive site for modifications such as esterification or etherification. This compound is valued for its stability and potential as a chiral building block in asymmetric synthesis. Its balanced reactivity profile makes it suitable for use in developing bioactive molecules and specialty chemicals.

benzyl 3-hydroxycyclopentanecarboxylate structure

916736-76-0 structure

Product Name:benzyl 3-hydroxycyclopentanecarboxylate

CAS No:916736-76-0

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:2125935

PubChem ID:14530758

Update Time:2025-10-28

benzyl 3-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

- benzyl 3-hydroxycyclopentanecarboxylate
- Benzyl 3-hydroxycyclopentane-1-carboxylate
- Benzyl 3-hydroxy-cyclopentanecarboxylate
- 916736-76-0
- SCHEMBL2299970
- DA-00977
- CS-0129394
- C78584
- Benzyl trans-(1R,3R)-3-hydroxycyclopentane-1-carboxylate
- PD047401
- 3-Hydroxy-cyclopentanecarboxylic acid benzyl ester
- Benzyl3-hydroxy-cyclopentanecarboxylate
- RDUCOWDKAANTQZ-UHFFFAOYSA-N
- Inchi： 1S/C13H16O3/c14-12-7-6-11(8-12)13(15)16-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2
- InChI Key： RDUCOWDKAANTQZ-UHFFFAOYSA-N
- SMILES： OC1CCC(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 220.109944368g/mol
Monoisotopic Mass: 220.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 46.5Å²

benzyl 3-hydroxycyclopentanecarboxylate Pricemore >>

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